Cas no 75279-54-8 (2-(5-chloro-2-fluorophenyl)acetonitrile)

2-(5-chloro-2-fluorophenyl)acetonitrile structure
75279-54-8 structure
Product Name:2-(5-chloro-2-fluorophenyl)acetonitrile
CAS No:75279-54-8
MF:C8H5ClFN
MW:169.583404302597
MDL:MFCD01631438
CID:562977
PubChem ID:2773726
Update Time:2025-04-19

2-(5-chloro-2-fluorophenyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

    • 5-Chloro-2-fluorophenylacetonitrile
    • 2-(5-chloro-2-fluorophenyl)acetonitrile
    • 5-Chloro-2-fluorobenzyl cyanide
    • Benzeneacetonitrile,5-chloro-2-fluoro-
    • 5-Chloro-2-fluorobenzylcyanide
    • A9598
    • CS-0135408
    • 2-(5-chloro-2-fluorophenyl)acetonitrile;5-Chloro-2-fluorophenylacetonitrile
    • AM61635
    • AC-9786
    • FT-0658545
    • AKOS005063940
    • EN300-1968399
    • SCHEMBL836823
    • DS-12900
    • DTXSID80378673
    • QGPGNOMDUNQMJY-UHFFFAOYSA-N
    • Benzeneacetonitrile, 5-chloro-2-fluoro-
    • MFCD01631438
    • J-517303
    • CK1019
    • 75279-54-8
    • SY040758
    • STL556948
    • DB-000372
    • BBL103138
    • (5-chloro-2-fluorophenyl)acetonitrile
    • 2-(5-chloro-2-fluoro-phenyl)acetonitrile
    • MDL： MFCD01631438
    • Inchi： 1S/C8H5ClFN/c9-7-1-2-8(10)6(5-7)3-4-11/h1-2,5H,3H2
    • InChI Key： QGPGNOMDUNQMJY-UHFFFAOYSA-N
    • SMILES： ClC1=CC=C(C(=C1)CC#N)F

Computed Properties

  • Exact Mass: 169.00900
  • Monoisotopic Mass: 169.009
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 23.8A^2
  • XLogP3: 2.3

Experimental Properties

  • Density: 1.286
  • Boiling Point: 253°C at 760 mmHg
  • Flash Point: 106.8°C
  • Refractive Index: 1.528
  • PSA: 23.79000
  • LogP: 2.54518

2-(5-chloro-2-fluorophenyl)acetonitrile Security Information

  • Hazard Statement： H302-H312-H332
  • Hazardous Material Identification： T Xi
  • HazardClass：IRRITANT-HARMFUL

2-(5-chloro-2-fluorophenyl)acetonitrile Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

2-(5-chloro-2-fluorophenyl)acetonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
002115-25g
5-Chloro-2-fluorophenylacetonitrile
 75279-54-8 97%
25g
 1510CNY 2021-05-08
Fluorochem
005671-1g
5-Chloro-2-fluorophenylacetonitrile
 75279-54-8 97%
1g
 ￡10.00 2022-03-01
Fluorochem
005671-5g
5-Chloro-2-fluorophenylacetonitrile
 75279-54-8 97%
5g
 ￡15.00 2022-03-01
Fluorochem
005671-25g
5-Chloro-2-fluorophenylacetonitrile
 75279-54-8 97%
25g
 ￡68.00 2022-03-01
SHANG HAI XIAN DING Biotechnology Co., Ltd.
002115-25g
2-(5-chloro-2-fluorophenyl)acetonitrile
 75279-54-8 97%
25g
 1510.0CNY 2021-07-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-AJ409-20g
2-(5-chloro-2-fluorophenyl)acetonitrile
 75279-54-8 95%
20g
 2616.0CNY 2021-07-10
Apollo Scientific
PC0138-5g
5-Chloro-2-fluorophenylacetonitrile
 75279-54-8 97%
5g
 £15.00 2025-02-19
Apollo Scientific
PC0138-10g
5-Chloro-2-fluorophenylacetonitrile
 75279-54-8 97%
10g
 £20.00 2025-02-19
abcr
AB129767-5 g
5-Chloro-2-fluorophenylacetonitrile, 95%; .
 75279-54-8 95%
5 g
 €72.60 2023-07-20
abcr
AB129767-25 g
5-Chloro-2-fluorophenylacetonitrile, 95%; .
 75279-54-8 95%
25 g
 €178.00 2023-07-20

2-(5-chloro-2-fluorophenyl)acetonitrile Related Literature

75279-54-8 (2-(5-chloro-2-fluorophenyl)acetonitrile) Related Products

Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent